N-(1H-imidazol-5-ylmethyl)-4-phenylaniline

• IUPAC Name: N-(1H-imidazol-5-ylmethyl)-4-phenylaniline
• InChI: InChI=1S/C16H15N3/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)18-11-16-10-17-12-19-16/h1-10,12,18H,11H2,(H,17,19)
• InChI Key: FBTYWDQJRJCQME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NCC3=CN=CN3
• Molecular Formula: C16H15N3
• Molecular Weight: 249.31 g/mol

Description

N-(1H-imidazol-5-ylmethyl)-4-phenylaniline, also known as Ro 15-4513, is a chemical compound that belongs to the class of imidazole derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-(1H-imidazol-5-ylmethyl)-4-phenylaniline acts as a competitive antagonist of the GABA-A receptor by binding to the benzodiazepine site of the receptor. This binding prevents the binding of endogenous benzodiazepines, such as diazepam, and enhances the inhibitory effects of GABA on the receptor, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects
N-(1H-imidazol-5-ylmethyl)-4-phenylaniline has been found to have several biochemical and physiological effects. It has been shown to induce anxiogenic effects and increase the risk of seizures in animal models. It has also been found to impair learning and memory processes in rodents.

Advantages and Limitations for Lab Experiments

N-(1H-imidazol-5-ylmethyl)-4-phenylaniline has several advantages for lab experiments. It is a potent and selective antagonist of the GABA-A receptor, making it a valuable tool for studying the role of GABA-A receptors in various physiological and pathological conditions. However, it also has some limitations, such as its potential toxicity and the need for careful dosing.

Future Directions

There are several future directions for the study of N-(1H-imidazol-5-ylmethyl)-4-phenylaniline. One potential area of research is the development of novel compounds that target the GABA-A receptor with greater selectivity and potency. Another area of research is the investigation of the role of GABA-A receptors in the pathogenesis of various neurological disorders, such as anxiety, epilepsy, and schizophrenia. Additionally, the potential therapeutic applications of N-(1H-imidazol-5-ylmethyl)-4-phenylaniline and related compounds in the treatment of these disorders should be explored further.

Synthesis Methods

The synthesis of N-(1H-imidazol-5-ylmethyl)-4-phenylaniline involves the reaction of 4-bromo-N-(1H-imidazol-5-ylmethyl)aniline with phenylboronic acid in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-(1H-imidazol-5-ylmethyl)-4-phenylaniline has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent antagonist of the GABA-A receptor, which plays a crucial role in the regulation of neuronal excitability. This property makes it a valuable tool for studying the role of GABA-A receptors in various physiological and pathological conditions, such as anxiety, epilepsy, and alcohol withdrawal.